molecular formula C18H18N4O4 B6309321 3-[4-(1H-Imidazol-1-ylcarbonyl)benzyl]-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione CAS No. 2108836-48-0

3-[4-(1H-Imidazol-1-ylcarbonyl)benzyl]-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione

Cat. No. B6309321
CAS RN: 2108836-48-0
M. Wt: 354.4 g/mol
InChI Key: YWCCLKFDECSBSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .


Molecular Structure Analysis

The molecular structure of this compound is complex, with an imidazole ring attached to a benzyl group, which is further attached to a diazaspirodecane dione structure . Molecular docking analysis suggests that the benzyl groups of a similar compound are inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions .

Scientific Research Applications

Antifungal Applications

Imidazole derivatives, such as the compound , have been shown to possess strong antifungal properties. They are particularly effective against Aspergillus fumigatus , the causative agent of pulmonary aspergillosis . This application is crucial in the medical field, especially for immunocompromised patients who are at a higher risk of developing severe respiratory diseases.

Anti-Tubercular Activity

Compounds containing the imidazole moiety have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis . The compound’s potential to act as a therapeutic agent in combating tuberculosis, a major global health concern, is a significant area of research.

Biotechnology: Migraine Treatment

In biotechnology, imidazole-containing compounds serve as intermediates in the synthesis of drugs like Rimegepant . Rimegepant is used to prevent and treat the symptoms of migraine headaches, indicating the compound’s role in the development of neurological disorder treatments.

Agriculture: Plant Pathogen Control

The antifungal properties of imidazole derivatives can be harnessed in agriculture to control plant pathogens. By inhibiting the growth of fungi like Aspergillus, these compounds can protect crops from diseases, thereby contributing to food security and agricultural productivity .

Material Science: Heterocyclic Building Blocks

Imidazole derivatives are valuable in material science as heterocyclic building blocks. They can be used to synthesize novel materials with potential applications in creating more efficient and sustainable products .

Pharmaceutical Synthesis

The compound’s structure, featuring both imidazole and spirodione moieties, makes it a candidate for the synthesis of various pharmaceuticals. Its potential for creating new drugs with antifungal, antibacterial, and anti-inflammatory properties is an exciting prospect for future medical treatments .

properties

IUPAC Name

3-[[4-(imidazole-1-carbonyl)phenyl]methyl]-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N4O4/c23-15(21-8-7-19-12-21)14-3-1-13(2-4-14)11-22-16(24)18(20-17(22)25)5-9-26-10-6-18/h1-4,7-8,12H,5-6,9-11H2,(H,20,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWCCLKFDECSBSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)C(=O)N4C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[4-(1H-Imidazol-1-ylcarbonyl)benzyl]-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.